Cas no 29074-97-3 (1,1'-Spirobi[1H,3H-furo[3,4-f]isobenzofuran]-3,3',5,5',7,7'-hexone)

• Product Name: 1,1'-Spirobi[1H,3H-furo[3,4-f]isobenzofuran]-3,3',5,5',7,7'-hexone
• CAS No: 29074-97-3
• MF: C₁₉H₄O₁₀
• MW: 392.229065895081
• CID: 255096
• PubChem ID: 71358589
• Update Time: 2025-04-19

1,1'-Spirobi[1H,3H-furo[3,4-f]isobenzofuran]-3,3',5,5',7,7'-hexone Chemical and Physical Properties

Names and Identifiers

• 1,1'-Spirobi[1H,3H-furo[3,4-f]isobenzofuran]-3,3',5,5',7,7'-hexone
• 1,1'-spirobi[furo[3,4-f][2]benzofuran]-3,3',5,5',7,7'-hexone
• 1,1'(3H,3'H)-Spirobi[isobenzofuran]-5,5',6,6'-tetracarboxylic5:6,5',6'-dianhydride, 3,3'-dioxo-
• 1,1'-Spirobi[1H,3H-benzo[1,2-c:4,5-c']difuran]-3,3',5,5',7,7'-hexone(9CI)
• 1,1'-Spirobi[phthalan]-5,5',6,6'-tetracarboxylic 5,6:5',6'-dianhydride,3,3'-dioxo- (8CI)
• 2,2',4,4',5,5'-Benzophenonehexacarboxylicacid dianhydride dilactone
• Benzophenonehexacarboxylicacid-4,5:4',5'-dianhydride-2,2'-dilactone
• DTXSID70782583
• 29074-97-3
• 3H,3'H-1,1'-Spirobi[benzo[1,2-c:4,5-c']difuran]-3,3',5,5',7,7'-hexone

• Inchi： 1S/C19H4O10/c20-13-5-1-9-11(3-7(5)15(22)26-13)19(28-17(9)24)12-4-8-6(14(21)27-16(8)23)2-10(12)18(25)29-19/h1-4H
• InChI Key： DNYCDLICIZELTQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=C3C(=O)OC(C3=CC=2C21C1C=C3C(=O)OC(C3=CC=1C(=O)O2)=O)=O)=O

Computed Properties

• Exact Mass: 391.98032
• Monoisotopic Mass: 391.98044632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 139.34